Cas no 1099642-47-3 (4-Bromo-2-(4-iodophenoxy)benzoic acid)

• Product Name: 4-Bromo-2-(4-iodophenoxy)benzoic acid
• CAS No: 1099642-47-3
• MF: C₁₃H₈BrIO₃
• MW: 419.009295463562
• CID: 2118532
• Update Time: 2023-08-04

4-Bromo-2-(4-iodophenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(4-iodophenoxy)Benzoic acid
• 4-Bromo-2-(4-iodophenoxy)benzoic acid

• Inchi： 1S/C13H8BrIO3/c14-8-1-6-11(13(16)17)12(7-8)18-10-4-2-9(15)3-5-10/h1-7H,(H,16,17)
• InChI Key： CFRUQOMSEBVWEJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OC1C=C(C=CC=1C(=O)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5